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Compound of Interest

Compound Name: Vegfr-2-IN-60

Cat. No.: B15583047

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for Vegfr-2-IN-60, a potent

inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). These guidelines are

intended to assist researchers in designing and executing experiments to evaluate the efficacy

and mechanism of action of this compound in various preclinical models.

Product Information and Purchasing
Vegfr-2-IN-60 is a small molecule inhibitor with high affinity for VEGFR-2, a key mediator of

angiogenesis. It has demonstrated cytotoxic activity against various cancer cell lines.[1][2]
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Parameter Details Source

Product Name
Vegfr-2-IN-60 (also referred to

as compound 5c)
MedchemExpress, InvivoChem

Target VEGFR-2 MedchemExpress, InvivoChem

IC50 1.07 nM
MedchemExpress[1],

InvivoChem[2]

Biological Activity

Exhibits cytotoxic activity

against HCC1806, Hela, and

A549 cell lines.

MedchemExpress[1],

InvivoChem[2]

Primary Use
For research use only. Not for

human use.
InvivoChem[2]

Supplier Information:

Supplier Catalog Number Purity Website

MedchemExpress HY-170549
>98% (as specified on

similar product pages)
--INVALID-LINK--

InvivoChem V105135 ≥98% --INVALID-LINK--

Scientific Background: VEGFR-2 Signaling Pathway
VEGFR-2 is a receptor tyrosine kinase that plays a central role in angiogenesis, the formation

of new blood vessels.[3][4] Upon binding of its ligand, primarily VEGF-A, VEGFR-2 dimerizes

and undergoes autophosphorylation of specific tyrosine residues in its cytoplasmic domain.[3]

[5] This activation triggers multiple downstream signaling cascades that are crucial for

endothelial cell proliferation, migration, survival, and permeability.[4][6][7] The two major

pathways initiated by VEGFR-2 activation are the PLCγ-PKC-Raf-MEK-MAPK pathway, which

primarily regulates cell proliferation, and the PI3K-Akt pathway, which is essential for cell

survival.[4][6][7]
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VEGFR-2 Signaling Pathway Diagram
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Experimental Protocols
The following are generalized protocols that can be adapted for the evaluation of Vegfr-2-IN-
60.

In Vitro VEGFR-2 Kinase Inhibition Assay (ELISA-based)
This assay determines the direct inhibitory effect of Vegfr-2-IN-60 on the enzymatic activity of

the VEGFR-2 kinase.

Materials:

Recombinant human VEGFR-2 kinase

Poly(Glu, Tyr) 4:1 substrate-coated 96-well plates

Vegfr-2-IN-60

ATP

Anti-phosphotyrosine antibody conjugated to HRP

TMB substrate

Stop solution (e.g., 2N H₂SO₄)

Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35, 2 mM

DTT)

Plate reader

Procedure:

Prepare serial dilutions of Vegfr-2-IN-60 in assay buffer.

Add 25 µL of the diluted inhibitor or vehicle control to the wells of the substrate-coated plate.

Add 25 µL of recombinant VEGFR-2 kinase solution to each well.
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Incubate for 10 minutes at room temperature to allow for inhibitor binding.

Initiate the kinase reaction by adding 50 µL of ATP solution to each well.

Incubate for 30-60 minutes at 37°C.

Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

Add 100 µL of HRP-conjugated anti-phosphotyrosine antibody to each well and incubate for

1 hour at room temperature.

Wash the plate three times.

Add 100 µL of TMB substrate and incubate in the dark for 15-30 minutes.

Stop the reaction by adding 100 µL of stop solution.

Read the absorbance at 450 nm using a plate reader.

Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration.[8]

Cell Viability Assay (MTT Assay)
This assay measures the cytotoxic effect of Vegfr-2-IN-60 on cancer cell lines.

Materials:

VEGFR-2 expressing cancer cell lines (e.g., HepG2, HCT-116, MCF-7)

Vegfr-2-IN-60

Complete cell culture medium

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

DMSO

96-well plates
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Incubator (37°C, 5% CO₂)

Plate reader

Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere

overnight.

Treat the cells with various concentrations of Vegfr-2-IN-60 or vehicle control.

Incubate for 48-72 hours.

Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan

crystals.

Shake the plate for 10 minutes.

Read the absorbance at 570 nm.

Calculate the percentage of cell viability relative to the vehicle-treated control cells and

determine the IC50 value.[9]

Endothelial Cell Tube Formation Assay
This assay assesses the anti-angiogenic potential of Vegfr-2-IN-60 by measuring its effect on

the formation of capillary-like structures by endothelial cells.

Materials:

Human Umbilical Vein Endothelial Cells (HUVECs)

Matrigel

Vegfr-2-IN-60

Endothelial cell growth medium
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96-well plates

Microscope

Procedure:

Thaw Matrigel on ice and coat the wells of a 96-well plate with 50 µL of Matrigel.

Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify.

Seed HUVECs (1-2 x 10⁴ cells/well) onto the Matrigel-coated wells.

Treat the cells with different concentrations of Vegfr-2-IN-60 or vehicle control.

Incubate for 4-18 hours at 37°C.

Visualize and photograph the tube formation using a microscope.

Quantify the degree of tube formation by measuring parameters such as the number of

branch points and total tube length.[8]

Experimental Workflow
The following diagram illustrates a typical workflow for evaluating a VEGFR-2 inhibitor.
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Workflow for VEGFR-2 Inhibitor Evaluation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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